(Z)-2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide

• IUPAC Name: 2-[[(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetamide
• InChI: InChI=1S/C18H15NO5/c1-22-12-4-2-3-11(7-12)8-16-18(21)14-6-5-13(9-15(14)24-16)23-10-17(19)20/h2-9H,10H2,1H3,(H2,19,20)/b16-8-
• InChI Key: QMSJLOZIQQEUJE-PXNMLYILSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol

Description

(Z)-2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide, also known as MBOA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MBOA belongs to the class of benzofuran derivatives and has been shown to possess various biochemical and physiological effects.

Scientific Research Applications

Antibacterial and Antimicrobial Activities

Zinc Complexes with Antibacterial Activity : Schiff bases, similar in structural complexity to the compound , have been developed and evaluated for their antibacterial properties. For instance, zinc complexes of benzothiazole-derived Schiff bases exhibit notable antibacterial activity against pathogenic strains such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa (Chohan, Scozzafava, & Supuran, 2003).

Antimicrobial Activity of Rhodanine-3-acetic Acid Derivatives : Research into rhodanine-3-acetic acid-based amides and derivatives showcases their potential as antimicrobial agents against a range of bacteria and fungi, highlighting the utility of structurally complex acetamides in combating microbial resistance (Krátký, Vinšová, & Stolaříková, 2017).

Anticancer Activity

Synthesis and Anticancer Activity of Indenone Derivatives : The development of 1H-inden-1-one substituted (heteroaryl)acetamide derivatives and their evaluation for anticancer activity underscores the relevance of complex organic molecules in therapeutic applications. Specific derivatives demonstrated significant growth inhibition against various cancer cell lines, emphasizing the potential for novel cancer treatments (Karaburun et al., 2018).

Photodynamic Therapy and Photosensitization

New Zinc Phthalocyanine for Photodynamic Therapy : The synthesis and characterization of new zinc phthalocyanine derivatives, substituted with benzenesulfonamide groups containing Schiff base, indicate their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yields, essential for effective photodynamic therapy applications (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Structural Analysis

Crystal Structures of Substituted Acetamides : The study of the crystal structures of (oxothiazolidin-2-ylidene)acetamides provides insight into their molecular conformation and potential interactions, which is crucial for understanding the properties and applications of similar complex molecules in various fields (Galushchinskiy, Slepukhin, & Obydennov, 2017).